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Compound of Interest

Compound Name:
2-Amino-3,4,5-trifluorobenzoic

acid

Cat. No.: B1291705 Get Quote

Disclaimer: Comprehensive experimental data for 2-Amino-3,4,5-trifluorobenzoic acid is not

readily available in the public domain. This guide will focus on the closely related and more

extensively documented isomer, 3-Amino-2,4,5-trifluorobenzoic acid, which is likely the

compound of interest for researchers and professionals in drug development.

This technical guide provides a detailed overview of the known physical and chemical

properties of 3-Amino-2,4,5-trifluorobenzoic acid, a key intermediate in various chemical

syntheses. The strategic placement of fluorine atoms and an amino group on the benzoic acid

scaffold imparts unique electronic properties, making it a valuable building block in medicinal

chemistry and materials science.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 3-Amino-2,4,5-

trifluorobenzoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1291705?utm_src=pdf-interest
https://www.benchchem.com/product/b1291705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 119385-80-7

Molecular Formula C₇H₄F₃NO₂

Molecular Weight 191.11 g/mol

Appearance White to off-white solid

Purity Typically available at ≥97%

Melting Point 133-136 °C

Boiling Point 306.4±42.0 °C (Predicted)

Density 1.635±0.06 g/cm³ (Predicted)

pKa 3.03±0.10 (Predicted)

Storage Temperature 2-8°C

Note: Some of the data presented are predicted values from computational models.

Chemical Structure and Reactivity
3-Amino-2,4,5-trifluorobenzoic acid is an aromatic compound featuring a carboxylic acid group,

an amino group, and three fluorine atoms attached to the benzene ring.[1] The presence of

both an acidic carboxylic acid and a basic amino group allows it to exhibit amphoteric

properties. The fluorine atoms significantly influence the molecule's reactivity, solubility, and

lipophilicity due to their high electronegativity.[1] This substitution pattern makes the compound

an interesting candidate for the synthesis of novel pharmaceutical and agrochemical agents.

Experimental Protocols and Synthesis
While specific, detailed experimental protocols for the synthesis of 3-Amino-2,4,5-

trifluorobenzoic acid are proprietary, a general synthetic approach can be conceptualized. A

plausible route would involve the nitration of a corresponding trifluorinated benzoic acid

derivative, followed by the reduction of the nitro group to an amine. The following diagram

illustrates a generalized workflow for such a synthesis.
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Synthesis Workflow

Trifluorinated Benzoic Acid Derivative

Nitration
(e.g., HNO₃/H₂SO₄)

Nitro-Trifluorobenzoic Acid Intermediate

Reduction
(e.g., H₂/Pd-C, Sn/HCl)

Purification
(e.g., Recrystallization, Chromatography)

3-Amino-2,4,5-trifluorobenzoic Acid
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A generalized synthetic workflow for 3-Amino-2,4,5-trifluorobenzoic acid.

This diagram outlines the logical progression from a starting material to the final product,

highlighting the key chemical transformations involved. The specific reagents and reaction

conditions would require experimental optimization.

Logical Relationships of Molecular Properties
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The interplay of the different functional groups in 3-Amino-2,4,5-trifluorobenzoic acid dictates its

overall characteristics and potential applications. The following diagram illustrates these

relationships.

Molecular Properties of 3-Amino-2,4,5-trifluorobenzoic Acid
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Logical relationships of the functional groups and properties.

This diagram shows how the constituent functional groups determine the chemical nature of

the molecule, which in turn suggests its utility in various applications, particularly as a versatile

building block in the synthesis of more complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. CAS 119385-80-7: 3-amino-2,4,5-trifluorobenzoic acid [cymitquimica.com]

To cite this document: BenchChem. [An In-depth Technical Guide to a Trifluorinated
Aminobenzoic Acid Isomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291705#physical-and-chemical-properties-of-2-
amino-3-4-5-trifluorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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